Cas no 2229006-95-3 (1-(5-bromo-2-chloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(5-bromo-2-chloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2229006-95-3
• MF: C₁₀H₁₂BrClN₂
• MW: 275.572680473328
• CID: 6396430
• PubChem ID: 165690645
• Update Time: 2025-06-08

1-(5-bromo-2-chloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-chloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine
• 2229006-95-3
• 1-[(5-bromo-2-chloropyridin-3-yl)methyl]-N-methylcyclopropan-1-amine
• EN300-1937027

• Inchi： 1S/C10H12BrClN2/c1-13-10(2-3-10)5-7-4-8(11)6-14-9(7)12/h4,6,13H,2-3,5H2,1H3
• InChI Key： QCAUDRDQZSKAIS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CC1(CC1)NC)Cl

Computed Properties

• Exact Mass: 273.98724g/mol
• Monoisotopic Mass: 273.98724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 24.9Ų

Additional information on 1-(5-bromo-2-chloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine

Introduction to 1-(5-bromo-2-chloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine and Its Applications in Modern Chemical Biology

1-(5-bromo-2-chloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of chemical biology. This compound, identified by its CAS number 2229006-95-3, belongs to a class of molecules that have garnered considerable attention due to their unique pharmacological properties and structural characteristics. The presence of both bromo and chloro substituents on the pyridine ring, coupled with the cyclopropane moiety, makes this molecule a promising candidate for further exploration in drug discovery and medicinal chemistry.

The nomenclature of this compound is highly descriptive, highlighting its core structural elements. The 5-bromo-2-chloropyridin-3-yl group is a key feature that contributes to its reactivity and interaction with biological targets. This moiety is often utilized in the design of small molecules that aim to modulate enzyme activity or interfere with protein-protein interactions. The methyl-N-methylcyclopropan-1-amine part of the molecule introduces a secondary amine functionality, which can serve as a hydrogen bond acceptor or participate in coordination with metal ions, further enhancing its versatility in biological systems.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The 1-(5-bromo-2-chloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine structure exemplifies this trend, as it combines the favorable characteristics of bromo and chloro substituents with the rigidity provided by the cyclopropane ring. This combination not only enhances the compound's solubility and bioavailability but also allows for fine-tuning of its pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The 5-bromo-2-chloropyridin-3-yl group can be designed to interact with specific pockets on the kinase active site, while the methyl-N-methylcyclopropan-1-amine moiety can provide additional binding interactions. This dual interaction mechanism could lead to the development of more potent and selective kinase inhibitors.

Recent studies have also explored the use of cyclopropane-containing compounds as scaffolds for drug discovery. The cyclopropane ring is known for its ability to induce conformational constraints, which can improve binding affinity and selectivity. In the case of 1-(5-bromo-2-chloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine, the cyclopropane group is connected to the pyridine ring through a methylene bridge, allowing for flexibility while maintaining structural integrity. This design allows the compound to adopt multiple conformations that can optimize interactions with biological targets.

The pharmacological profile of this compound has been investigated through both computational modeling and experimental studies. Computational methods such as molecular dynamics simulations and docking studies have been employed to predict how this molecule might interact with proteins and other biological targets. These studies have provided valuable insights into the compound's binding mode and potential side effects. Experimental validation through enzymatic assays and cell-based assays has further corroborated these findings, demonstrating the compound's efficacy in modulating target proteins.

In addition to its potential as a kinase inhibitor, 1-(5-bromo-2-chloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine has shown promise in other therapeutic areas. For instance, it has been explored as a candidate for developing antiviral agents. The pyridine ring and its substituents can interact with viral proteases or polymerases, inhibiting viral replication. Furthermore, the cyclopropane moiety may enhance membrane permeability, improving drug delivery across cellular barriers.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and transition metal catalysis have been employed to construct the complex framework efficiently. The presence of both bromo and chloro substituents allows for selective functionalization at different positions on the pyridine ring, enabling access to a diverse range of derivatives with tailored properties.

As research in chemical biology continues to evolve, compounds like 1-(5-bromo-2-chloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine are expected to play an increasingly important role in drug discovery and development. Their unique structural features and versatile biological activities make them valuable tools for understanding disease mechanisms and identifying new therapeutic targets. Future studies will likely focus on optimizing their pharmacological properties through structure-based drug design and exploring their potential in preclinical models.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The insights gained from studying compounds like 1-(5-bromo-2-chloropyridin-3-ylmethyl-N-methylcyclopropane) contribute significantly to this effort by providing new leads for drug development and advancing our understanding of molecular interactions at a fundamental level.